Cas no 1804872-15-8 (3-Bromo-6-nitropyridine-2-acetonitrile)

• Product Name: 3-Bromo-6-nitropyridine-2-acetonitrile
• CAS No: 1804872-15-8
• MF: C₇H₄BrN₃O₂
• MW: 242.029560089111
• CID: 4901713
• Update Time: 2025-05-22

3-Bromo-6-nitropyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-nitropyridine-2-acetonitrile

• Inchi： 1S/C7H4BrN3O2/c8-5-1-2-7(11(12)13)10-6(5)3-4-9/h1-2H,3H2
• InChI Key： LZLNSWSLFLEYLQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C([N+](=O)[O-])N=C1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 244
• XLogP3: 1.4
• Topological Polar Surface Area: 82.5

Additional information on 3-Bromo-6-nitropyridine-2-acetonitrile

3-Bromo-6-Nitropyridine-2-Acetonitrile: A Comprehensive Overview

3-Bromo-6-nitropyridine-2-acetonitrile, identified by the CAS number 1804872-15-8, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound, often abbreviated as 3Br6NpyCN, is a derivative of pyridine, a six-membered aromatic heterocycle with nitrogen at the 1-position. The presence of a bromine atom at the 3-position and a nitro group at the 6-position, along with an acetonitrile substituent at the 2-position, endows this molecule with unique electronic and structural properties. These features make it an invaluable tool in synthetic organic chemistry, materials science, and pharmacology.

The synthesis of 3-bromo-6-nitropyridine-2-acetonitrile typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and transition metal-mediated reactions have significantly streamlined the synthesis of such complex heterocyclic compounds. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce the bromine substituent at the 3-position with remarkable efficiency. Similarly, nitration reactions under controlled conditions have enabled the selective placement of the nitro group at the 6-position without affecting other functional groups on the pyridine ring.

The electronic properties of 3-bromo-6-nitropyridine-2-acetonitrile are heavily influenced by its substituents. The nitro group is a strong electron-withdrawing group (EWG), which significantly deactivates the pyridine ring and directs incoming electrophiles to specific positions. The bromine atom, being an ortho/para-directing substituent in aromatic substitution reactions, plays a crucial role in determining the regioselectivity of subsequent reactions. The acetonitrile group further enhances the molecule's electron-deficient nature, making it an excellent candidate for various electrophilic aromatic substitution (EAS) reactions.

In recent years, 3-bromo-6-nitropyridine-2-acetonitrile has gained attention in drug discovery due to its potential as a building block for bioactive molecules. Studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. For example, researchers have explored its ability to inhibit acetylcholinesterase (AChE), an enzyme linked to Alzheimer's disease. While the compound's potency is not yet comparable to existing drugs, its structure provides a promising scaffold for further optimization.

Beyond pharmacology, 3-bromo-6-nitropyridine-2-acetonitrile has found applications in materials science as a precursor for advanced functional materials. Its ability to undergo metal-mediated coupling reactions has made it valuable in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage and catalysis applications.

The environmental impact of synthesizing and using 3-bromo-6-nitropyridine-2-acetonitrile has also been a topic of recent research. Scientists are exploring greener synthesis routes that minimize waste generation and reduce reliance on hazardous reagents. For instance, microwave-assisted synthesis has been proposed as an eco-friendly alternative to traditional heating methods. Additionally, researchers are investigating the biodegradation pathways of this compound to ensure its safe disposal and minimize ecological risks.

In conclusion, 3-bromo-6-nitropyridine-2-acetonitrile, CAS number 1804872-15-8, is a versatile compound with diverse applications across multiple disciplines. Its unique structural features and electronic properties make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new applications and optimize its synthesis routes, this compound is poised to play an increasingly important role in advancing modern chemistry.